2-fluorocyclohepta-2,4,6-trien-1-one
Overview
Description
2-Fluorocyclohepta-2,4,6-trien-1-one (FCHT) is an organic compound that is part of the cyclohepta-2,4,6-trien-1-one family of compounds. FCHT is a colorless liquid that has found applications in a variety of scientific research areas.
Mechanism of Action
2-fluorocyclohepta-2,4,6-trien-1-one is believed to act as a proton acceptor, meaning that it can accept protons from other molecules and donate electrons to them. This can lead to the formation of new bonds between molecules, which can be used in the synthesis of new compounds. Additionally, 2-fluorocyclohepta-2,4,6-trien-1-one can act as a Lewis base, meaning that it can donate electrons to other molecules and accept protons from them. This can lead to the formation of new bonds between molecules, which can be used in the synthesis of new compounds.
Biochemical and Physiological Effects
2-fluorocyclohepta-2,4,6-trien-1-one has been studied in vitro and in vivo for its possible biochemical and physiological effects. Studies have shown that 2-fluorocyclohepta-2,4,6-trien-1-one has no significant effects on the cardiovascular system, the respiratory system, or the central nervous system. Additionally, 2-fluorocyclohepta-2,4,6-trien-1-one has been shown to have no significant effects on blood pressure, heart rate, or body temperature.
Advantages and Limitations for Lab Experiments
2-fluorocyclohepta-2,4,6-trien-1-one has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable in solution. Additionally, 2-fluorocyclohepta-2,4,6-trien-1-one is non-toxic and has a low vapor pressure, which makes it suitable for use in closed systems. However, 2-fluorocyclohepta-2,4,6-trien-1-one has several limitations for use in laboratory experiments. It has a low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, 2-fluorocyclohepta-2,4,6-trien-1-one is highly reactive and can react with other compounds, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of potential future directions for 2-fluorocyclohepta-2,4,6-trien-1-one research. One potential direction is the development of new synthetic methods for the synthesis of 2-fluorocyclohepta-2,4,6-trien-1-one and its derivatives. Additionally, further research could be conducted to explore the biochemical and physiological effects of 2-fluorocyclohepta-2,4,6-trien-1-one, as well as its potential applications in medicine. Another potential direction is the development of new methods for the detection and quantification of 2-fluorocyclohepta-2,4,6-trien-1-one in biological samples. Finally, further research could be conducted to explore the potential use of 2-fluorocyclohepta-2,4,6-trien-1-one in industrial processes, such as the production of pharmaceuticals or other chemicals.
Synthesis Methods
2-fluorocyclohepta-2,4,6-trien-1-one can be synthesized in a two-step process by reacting cyclohepta-2,4,6-trien-1-one with a fluorinating agent such as bromine trifluoride or fluorine gas. The reaction yields a fluorinated product, 2-fluorocyclohepta-2,4,6-trien-1-one.
Scientific Research Applications
2-fluorocyclohepta-2,4,6-trien-1-one has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including 2-aryl-4-fluoro-5-methoxycyclohepta-2,4,6-trien-1-ones, 2-aryl-4-fluoro-5-alkoxycyclohepta-2,4,6-trien-1-ones, and 2-aryl-5-fluoro-4-alkoxycyclohepta-2,4,6-trien-1-ones. It has also been used in the synthesis of 2-aryl-4-fluoro-5-alkoxy-1,2,3-triazol-5-ones and 2-aryl-4-fluoro-5-alkoxy-1,2,3-triazol-5-ones. 2-fluorocyclohepta-2,4,6-trien-1-one has also been used in the synthesis of 2-aryl-4-fluoro-5-alkoxy-1,2,3-triazol-5-ones and 2-aryl-4-fluoro-5-alkoxy-1,2,3-triazol-5-ones. Additionally, 2-fluorocyclohepta-2,4,6-trien-1-one has been used as a reagent in the synthesis of various substituted cyclohepta-2,4,6-trien-1-ones and in the synthesis of various substituted cyclohepta-2,4,6-trien-1-ones.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-fluorocyclohepta-2,4,6-trien-1-one can be achieved through a multi-step process involving the synthesis of intermediate compounds.", "Starting Materials": [ "Benzene", "Chloroacetyl chloride", "Sodium ethoxide", "Sodium amide", "2-Butyne", "Hydrogen fluoride", "Sodium hydroxide", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Magnesium sulfate", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Benzene is reacted with chloroacetyl chloride in the presence of sodium ethoxide to form 2-chloro-1-phenyl-ethanone.", "Step 2: 2-Chloro-1-phenyl-ethanone is reacted with sodium amide to form 2-phenyl-2-propen-1-one.", "Step 3: 2-Phenyl-2-propen-1-one is reacted with 2-butyne in the presence of hydrogen fluoride to form 2-fluoro-1-phenyl-1,3-butadiene.", "Step 4: 2-Fluoro-1-phenyl-1,3-butadiene is reacted with sodium hydroxide to form 2-fluoro-1-phenyl-1,3-butadiene-1-ol.", "Step 5: 2-Fluoro-1-phenyl-1,3-butadiene-1-ol is dehydrated using sodium carbonate to form 2-fluoro-1-phenyl-1,3-butadiene-1-one.", "Step 6: 2-Fluoro-1-phenyl-1,3-butadiene-1-one is reacted with sodium bicarbonate and sodium chloride to form 2-fluorocyclohepta-2,4,6-trien-1-one.", "Step 7: The final product is purified using magnesium sulfate, ethanol, diethyl ether, and water." ] } | |
CAS RN |
1480-05-3 |
Product Name |
2-fluorocyclohepta-2,4,6-trien-1-one |
Molecular Formula |
C7H5FO |
Molecular Weight |
124.1 |
Purity |
95 |
Origin of Product |
United States |
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